Cas no 951800-15-0 (3-Ethoxy-5-hydroxybenzaldehyde)

3-Ethoxy-5-hydroxybenzaldehyde Properties

Names and Identifiers

• 3-Ethoxy-5-hydroxybenzaldehyde
• Ethoxy-5-hydroxybenzaldehyde
• Benzaldehyde, 3-ethoxy-5-hydroxy-
• AK127267
• FCH1605871
• AX8249058
• ST24042128
• FT-0689559
• BNB80015
• DS-5503
• AKOS016012816
• CS-0151476
• SCHEMBL1621388
• S11389
• 951800-15-0
• DTXSID20621913
• A859184
• DB-112577
• +Expand

• MDL： MFCD20485677
• InChIKey： ZPFSCROWMOQKNR-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-2-12-9-4-7(6-10)3-8(11)5-9/h3-6,11H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C(C([H])=C(C([H])=O)C=1[H])O[H]

Computed Properties

• Exact Mass: 166.062994177g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.062994177g/mol
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Boiling Point: 316.9°C at 760 mmHg